Ethyl 5-(7-methoxy-4-oxo-6-propylchromen-3-yl)furan-2-carboxylate

• IUPAC Name: ethyl 5-(7-methoxy-4-oxo-6-propylchromen-3-yl)furan-2-carboxylate
• InChI: InChI=1S/C20H20O6/c1-4-6-12-9-13-18(10-17(12)23-3)25-11-14(19(13)21)15-7-8-16(26-15)20(22)24-5-2/h7-11H,4-6H2,1-3H3
• InChI Key: XOAZAYJEESSFIY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC2=C(C=C1OC)OC=C(C2=O)C3=CC=C(O3)C(=O)OCC
• Molecular Formula: C20H20O6
• Molecular Weight: 356.4 g/mol

Description

Ethyl 5-(7-methoxy-4-oxo-6-propylchromen-3-yl)furan-2-carboxylate is a chemical compound with the linear formula C20H20O6. It has a molecular weight of 356.379. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Physical And Chemical Properties Analysis

The physical and chemical properties of Ethyl 5-(7-methoxy-4-oxo-6-propylchromen-3-yl)furan-2-carboxylate are not fully detailed in the sources I found. The compound has a molecular weight of 356.379, but other properties like melting point, boiling point, solubility, and spectral data are not provided.

Scientific Research Applications

Synthetic Methodologies and Chemical Reactions

• Synthesis of Furan Derivatives : Studies on furan derivatives, including the synthesis and reactions with other compounds, offer insights into methodologies for creating complex molecules that could be applied in material science, pharmaceuticals, and organic chemistry. For example, the use of strong bases in synthesizing dihydro-3H-naphtho[1,8-bc]furan derivatives highlights the chemical flexibility and reactivity of furan-containing compounds (Horaguchi, Narita, & Suzuki, 1983).

Catalysis and Chemical Transformation

• Bio-based Polymer Production : Research into the catalytic synthesis of biobased terephthalic acid precursors from renewable furans emphasizes the role of such compounds in sustainable chemistry. The study on silica molecular sieves catalyzing reactions between ethylene and biomass-derived furans for producing bio-based polyester precursors is particularly relevant, showcasing the application of furan derivatives in creating environmentally friendly materials (Pacheco, Labinger, Sessions, & Davis, 2015).

Pharmaceutical and Biological Applications

• Drug Synthesis and Biological Activities : Furan derivatives have been explored for their potential in pharmaceutical applications, including antimicrobial, anti-inflammatory, and analgesic properties. The synthesis and activity evaluation of compounds based on naphtho[2,1-b]furan-2-carboxylate, for instance, highlight the potential therapeutic applications of furan-containing molecules (Kumaraswamy, Chandrashekhar, Shivakumar, Mathias, Mahadevan, & Vaidya, 2008).

Environmental and Green Chemistry

• Sustainable Chemistry and Environmental Applications : Studies on the conversion of plant biomass into furan derivatives for sustainable access to new generation polymers and fuels indicate the significant role of furan compounds in green chemistry. The focus on biocatalytic production methods for transforming 5-hydroxymethylfurfural into valuable furan derivatives such as 2,5-furandicarboxylic acid underscores the environmental benefits of utilizing renewable resources in chemical synthesis (Yuan, Liu, Du, Liu, Wang, & Liu, 2019).